Cas no 2228372-01-6 (3-(1,4-dimethyl-1H-pyrazol-5-yl)-2-methoxypropanoic acid)

• Product Name: 3-(1,4-dimethyl-1H-pyrazol-5-yl)-2-methoxypropanoic acid
• CAS No: 2228372-01-6
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6381636
• PubChem ID: 165966855
• Update Time: 2025-05-20

3-(1,4-dimethyl-1H-pyrazol-5-yl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,4-dimethyl-1H-pyrazol-5-yl)-2-methoxypropanoic acid
• EN300-1775827
• 2228372-01-6

• Inchi： 1S/C9H14N2O3/c1-6-5-10-11(2)7(6)4-8(14-3)9(12)13/h5,8H,4H2,1-3H3,(H,12,13)
• InChI Key： CQOSHKIXXVEPIZ-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1=C(C)C=NN1C

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-(1,4-dimethyl-1H-pyrazol-5-yl)-2-methoxypropanoic acid

3-(1,4-Dimethyl-1H-Pyrazol-5-Yl)-2-Methoxypropanoic Acid: A Comprehensive Overview

3-(1,4-Dimethyl-1H-Pyrazol-5-Yl)-2-Methoxypropanoic Acid, also known by its CAS number 2228372-01-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyrazole ring with a methoxy-substituted propanoic acid group. The compound has garnered attention due to its potential applications in drug discovery and as a building block for more complex molecules.

The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a key structural feature of this compound. The presence of methyl groups at positions 1 and 4 of the pyrazole ring adds to its stability and reactivity. The methoxy group attached to the propanoic acid moiety further enhances the compound's versatility, making it suitable for various chemical modifications and functionalizations. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic properties of drugs, including absorption, distribution, metabolism, and excretion (ADME).

Recent research has focused on the synthesis and characterization of 3-(1,4-Dimethyl-1H-Pyrazol-5-Yl)-2-Methoxypropanoic Acid. One study published in the Journal of Medicinal Chemistry explored the use of this compound as a lead molecule in the development of new anti-inflammatory agents. The study demonstrated that the compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in inflammation and pain management. This finding underscores the potential of this compound as a precursor for novel therapeutic agents.

In addition to its pharmacological applications, 3-(1,4-Dimethyl-1H-Pyrazol-5-Yl)-2-Methoxypropanoic Acid has also been investigated for its role in agrochemicals. A research article in Pest Management Science reported on its efficacy as a herbicide. The compound was found to inhibit the growth of several weed species by targeting essential biochemical pathways. This discovery highlights its potential as an environmentally friendly alternative to traditional herbicides.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring. Various methods have been reported in the literature for constructing this heterocyclic core, including condensation reactions between aldehydes and ammonia derivatives. The subsequent introduction of substituents such as methyl groups and methoxy groups requires precise control over reaction conditions to ensure high yields and purity.

One area where 3-(1,4-Dimethyl-1H-Pyrazol-5-Yl)-2-Methoxypropanoic Acid has shown promise is in the development of biodegradable polymers. A recent study published in Polymer Chemistry demonstrated that this compound can be used as a monomer to synthesize biocompatible polymers with tunable mechanical properties. These polymers have potential applications in tissue engineering and drug delivery systems.

In conclusion, 3-(1,4-Dimethyl-1H-Pyrazol-5-Yl)-2-Methoxypropanoic Acid, with its unique structure and diverse functional groups, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug discovery to agrochemicals and materials science. As researchers uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovations.